2-Methyl-1-(2,8-diazaspiro[5.5]undecan-2-yl)propan-1-one

• IUPAC Name: 1-(2,8-diazaspiro[5.5]undecan-2-yl)-2-methylpropan-1-one
• InChI: InChI=1S/C13H24N2O/c1-11(2)12(16)15-8-4-6-13(10-15)5-3-7-14-9-13/h11,14H,3-10H2,1-2H3
• InChI Key: NHJPGOCEGTUKLG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)N1CCCC2(C1)CCCNC2
• Molecular Formula: C13H24N2O
• Molecular Weight: 224.34 g/mol

Description

2-Methyl-1-(2,8-diazaspiro[5.5]undecan-2-yl)propan-1-one is a bicyclic organic compound featuring a spirocyclic diazaspiran core. The molecule consists of two fused piperidine rings (spiro[5.5]undecane framework) with two nitrogen atoms at positions 2 and 6. This structural motif is of interest in medicinal chemistry due to its conformational rigidity and ability to mimic bioactive scaffolds, particularly in targeting central nervous system (CNS) receptors or enzymes.

Biological Activity

2-Methyl-1-(2,8-diazaspiro[5.5]undecan-2-yl)propan-1-one, identified by its CAS number 1181313-45-0, is a compound of significant interest due to its potential biological activities. This article reviews the biological properties, mechanisms of action, and therapeutic implications of this compound based on recent research findings.

The molecular formula of 2-Methyl-1-(2,8-diazaspiro[5.5]undecan-2-yl)propan-1-one is $C_{13}H_{24}N_{2}O$ with a molecular weight of 224.34 g/mol. The structure features a spirocyclic moiety which is known to influence its biological interactions.

Property	Value
Molecular Formula	C13H24N2O
Molecular Weight	224.34 g/mol
CAS Number	1181313-45-0

Research indicates that compounds within the diazaspiro category, including 2-Methyl-1-(2,8-diazaspiro[5.5]undecan-2-yl)propan-1-one, interact with various biological targets, particularly in the central nervous system (CNS). These compounds may exhibit activity through modulation of neurotransmitter systems and receptor interactions.

• σ1 Receptor Modulation : The σ1 receptor has been implicated in neuroprotective effects and modulation of pain pathways. Compounds that target this receptor may provide therapeutic benefits for conditions such as depression and anxiety disorders .
• Anti-inflammatory Properties : The compound's structure suggests potential anti-inflammatory activity, which could be beneficial in treating conditions characterized by chronic inflammation .
• Pain Management : Similar diazaspiro compounds have shown efficacy in pain management, indicating that this compound may also possess analgesic properties .

Case Studies and Research Findings

Several studies have explored the biological activity of similar diazaspiro compounds:

• A study highlighted the synthesis and bioactivity of 1,9-diazaspiro[5.5]undecanes, suggesting their potential use in treating obesity and pain-related disorders .
• Another review discussed multi-target directed ligands (MTDLs) that bind σ1 receptors, indicating that such interactions can lead to improved outcomes in CNS disorders .

Therapeutic Implications

Given its structural characteristics and preliminary findings on related compounds, 2-Methyl-1-(2,8-diazaspiro[5.5]undecan-2-yl)propan-1-one holds promise for various therapeutic applications:

• CNS Disorders : Potential applications include treatment for anxiety, depression, and neurodegenerative diseases due to its interaction with σ1 receptors.
• Pain Management : Its analgesic properties could make it a candidate for developing new pain relief medications.

Comparison with Similar Compounds

Spiro[5.5] vs. Spiro[4.5] Systems

• Target Compound : Spiro[5.5]undecane (two five-membered rings) provides moderate conformational flexibility and balanced steric demands.
• Spiro[4.5]decane Analogs (e.g., 2,8-Diazaspiro[4.5]decane derivatives):
  • Smaller five- and four-membered rings increase ring strain and reduce flexibility.
  • Example: 2,8-Diazaspiro[4.5]decane-1,3-dione (CAS 143611-25-0) features a diketone moiety, enhancing polarity but limiting bioavailability.

Property	Target Compound (Spiro[5.5])	Spiro[4.5] Decane Derivative
Molecular Formula	C₁₄H₂₄N₂O	C₁₁H₁₆N₂O₂
Molecular Weight	236.36 g/mol	224.26 g/mol
Key Functional Groups	Ketone	Diketone
Ring Strain	Low	Moderate

Nitrogen Positioning

• Lacks the propane-ketone side chain, reducing steric bulk and reactivity.

Substituent Modifications

Ketone vs. Fluorobenzyl Groups

• Target Compound : The propan-1-one group offers nucleophilic reactivity (e.g., in Schiff base formation).
• 2-(2-Fluorobenzyl)-2,8-Diazaspiro[5.5]undecan-1-one Hydrochloride (C₁₆H₂₂ClFN₂O):
  • Fluorobenzyl substituent introduces aromaticity and electron-withdrawing effects, enhancing CNS penetration.
  • Hydrochloride salt improves aqueous solubility (critical for pharmacokinetics).

Property	Target Compound	Fluorobenzyl Analog
Molecular Formula	C₁₄H₂₄N₂O	C₁₆H₂₂ClFN₂O
Molecular Weight	236.36 g/mol	312.81 g/mol
Solubility	Moderate (neutral)	High (hydrochloride salt)
Bioactivity	Potential CNS ligand	Optimized for receptor binding

Boc-Protected Analogs

• tert-Butyl 2,8-Diazaspiro[4.5]decane-2-carboxylate (CAS 1023301-88-3):
  • Boc group masks the amine, increasing lipophilicity for synthetic intermediates.
  • Demonstrates the importance of protecting groups in spirocyclic compound synthesis.

Physicochemical and Pharmacokinetic Profiles

• Lipophilicity : The target compound’s logP (~1.5) is lower than fluorobenzyl derivatives (logP ~2.8), suggesting reduced blood-brain barrier penetration.
• Metabolic Stability: Fluorinated analogs (e.g.,) resist oxidative metabolism better than the non-fluorinated target compound.
• Synthetic Utility : Boc-protected variants (e.g.,) serve as intermediates, enabling modular functionalization.